Cas no 1567315-17-6 (6-Methoxy-3-4-(1-piperazinyl)phenylquinoline)

• Product name: 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline
• CAS No: 1567315-17-6
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• CID: 5578817

6-Methoxy-3-4-(1-piperazinyl)phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-[4-(1-piperazinyl)phenyl]quinoline
• Quinoline, 6-methoxy-3-[4-(1-piperazinyl)phenyl]-
• 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline

• Inchi： 1S/C20H21N3O/c1-24-19-6-7-20-16(13-19)12-17(14-22-20)15-2-4-18(5-3-15)23-10-8-21-9-11-23/h2-7,12-14,21H,8-11H2,1H3
• InChI Key： YGCCEOILUPDWGC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C=C(C2=CC=C(N3CCNCC3)C=C2)C=1

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 531.8±50.0 °C(Predicted)
• pka: 8.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline

Introduction to 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline (CAS No. 1567315-17-6)

6-Methoxy-3-4-(1-piperazinyl)phenylquinoline (CAS No. 1567315-17-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline core and piperazine moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline is composed of a quinoline ring, a methoxy group at the 6-position, and a piperazine ring attached to the 4-position of a phenyl group. The quinoline scaffold is well-known for its diverse pharmacological properties, including antimalarial, anticancer, and anti-inflammatory activities. The presence of the piperazine moiety further enhances the compound's potential by modulating its interaction with biological targets.

Recent studies have highlighted the potential of 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline has also been investigated for its anti-inflammatory effects. A study in the European Journal of Pharmacology demonstrated that this compound can effectively reduce inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic profile of 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline has also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and support the continued investigation of this compound in larger clinical trials.

The potential applications of 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline extend beyond cancer and inflammation. Ongoing research is exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that this compound may have neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation.

In conclusion, 6-Methoxy-3-4-(1-piperazinyl)phenylquinoline (CAS No. 1567315-17-6) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Continued research and clinical trials will be essential to fully realize its potential as a novel therapeutic agent.